Cas no 36702-48-4 ((S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate)

• Product Name: (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate
• CAS No: 36702-48-4
• MF: C₁₀H₁₉NO₆
• MW: 249.26096367836
• CID: 54615
• PubChem ID: 12231238
• Update Time: 2025-11-02

(S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate
• (2R,3R)-2,3-dihydroxybutanedioic acid,(2S)-2-methylpiperidine
• (S)-2-METHYL-PIPERIDINE-L-TARTRATE
• (2R,3R)-2,3-dihydroxybutanedioic acid;(2S)-2-methylpiperidine
• (S)-2-Methylpiperidine(2R,3R)-2,3-dihydroxysuccinate
• A823335
• DTXSID70481544
• 36702-48-4
• 2,3-dihydroxybutanedioic acid; 2-methylpiperidine
• DB-247828
• (S)-2-Methylpiperidine-L-Tartrate

• MDL： MFCD09832870
• Inchi： 1S/C6H13N.C4H6O6/c1-6-4-2-3-5-7-6;5-1(3(7)8)2(6)4(9)10/h6-7H,2-5H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t6-;1-,2-/m01/s1
• InChI Key： LMABJXMUDFOITG-AEIDMOCQSA-N
• SMILES： O[C@@H](C(=O)O)[C@H](C(=O)O)O.N1CCCC[C@@H]1C

Computed Properties

• Exact Mass: 249.12100
• Monoisotopic Mass: 249.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 452.2°C at 760 mmHg
• Flash Point: 227.3°C
• PSA: 127.09000
• LogP: -0.64540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate

Recent Advances in the Study of (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate (CAS: 36702-48-4)

The compound (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate (CAS: 36702-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral compound, characterized by its unique stereochemistry, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a chiral auxiliary in asymmetric synthesis. Recent studies have focused on optimizing its synthesis, understanding its pharmacokinetic properties, and exploring its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enantioselective synthesis of (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate using a biocatalytic approach. The researchers employed engineered enzymes to achieve high yields and excellent enantiomeric excess (ee > 99%), which is critical for pharmaceutical applications. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another recent investigation, the pharmacokinetic profile of (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate was evaluated in preclinical models. The results, published in Drug Metabolism and Disposition, revealed favorable absorption and distribution properties, with minimal off-target effects. The compound exhibited a half-life of approximately 4 hours in rodent models, suggesting its potential for sustained therapeutic effects. These findings support its further development as a drug candidate or intermediate.

Beyond its pharmacokinetic properties, (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate has also been explored for its biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound demonstrated dose-dependent inhibition of key pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings open new avenues for its application in treating chronic inflammatory diseases.

Furthermore, the compound's role in asymmetric synthesis has been a focal point of recent research. A team at the University of Cambridge developed a novel catalytic system utilizing (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate as a chiral ligand, achieving high stereoselectivity in the synthesis of complex pharmaceutical intermediates. This advancement, detailed in Chemical Communications, underscores the compound's versatility in synthetic chemistry.

In conclusion, (S)-2-Methylpiperidine (2R,3R)-2,3-dihydroxysuccinate (CAS: 36702-48-4) represents a multifaceted compound with significant potential in drug development and synthetic chemistry. Recent studies have elucidated its synthetic accessibility, pharmacokinetic properties, and biological activities, paving the way for its broader application in the pharmaceutical industry. Future research should focus on scaling up its production and conducting clinical trials to validate its therapeutic efficacy.